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Adverse Kidney Events in the MOSAIC Trial

Event Measure
Selonsertib
Group

Placebo
Group

Notes

AKI Incidence
(rate)

11.0 per 100

patient-years

5.9 per 100

patient-years

Investigator-reported adverse event [1].

Composite
Kidney Outcome

17% (26/154

patients)

12% (19/156

patients)

Composite of eGFR decline ≥40%, kidney

failure, or death from kidney disease [1] [2].

Annualized eGFR
Slope

Slower decline -- Mean difference vs. placebo: 1.20
mL/min/1.73m² per year (95% CI, -0.41 to
2.81) [1].

Mechanisms and Experimental Context

To interpret the AKI data accurately, it is essential to understand the underlying biology and trial design.

ASK1 Signaling Pathway: Selonsertib inhibits Apoptosis Signal-regulating Kinase 1 (ASK1). Under
oxidative stress, ASK1 activates downstream p38 and JNK kinases, driving inflammation, fibrosis,

and apoptosis [3] [4]. Inhibiting ASK1 is intended to block these damaging processes.
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The Creatinine Confounding Factor: Selonsertib has an off-target effect inhibiting tubular
secretion of creatinine, which causes an acute, drug-induced rise in serum creatinine without
indicating true kidney damage [5]. The MOSAIC trial used a 4-week active run-in period for all

participants to establish a new, reliable eGFR baseline after this acute effect stabilized [1] [2].
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Experimental Design & Analysis Protocols

The MOSAIC trial employed specific methodologies to address the creatinine transport issue and assess

efficacy.

Trial Design with Active Run-In Period

Purpose: To establish a treatment-specific eGFR baseline after the acute effect of selonsertib
on serum creatinine stabilizes [1].
Protocol: All participants received selonsertib for 4 weeks. Post-run-in eGFR was used as the

baseline for the subsequent randomized treatment period [1] [3].
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Analysis Implication: This design allows for a more accurate calculation of the eGFR slope

during the treatment period, isolating the drug's long-term effect on kidney function decline from
its acute, reversible effect on creatinine [1] [5].

Proteomic Analysis for Mechanism and Biomarkers

Objective: To characterize the plasma proteome signature of selonsertib activity and identify
potential biomarkers of response [3].

Methodology: Plasma samples from a subset of the MOSAIC trial cohort were analyzed using
the SomaScan assay to measure protein levels [3].

Key Findings: The analysis confirmed that selonsertib modulates pathways related to fibrosis,
inflammation, and oxidative stress. Furthermore, the effects on the plasma proteome and the

clinical benefit on eGFR slope were more pronounced in a patient subset with poorer baseline
kidney function [3].

FAQs on Selonsertib and AKI

Q1: Does the higher AKI incidence mean Selonsertib is harmful to the kidneys? The data presents a

complex picture. While the AKI rate was higher, the drug also showed a slower annual decline in eGFR

[1]. The numerical increase in AKI could be due to the drug's effect on creatinine masking a true injury,

heightened sensitivity for reporting AKI due to the known creatinine effect, or a genuine biological risk in a

vulnerable subset of patients [1] [2]. A larger, longer-term trial is needed to precisely define the benefit-risk

profile [1].

Q2: Were there any patient subgroups that responded better to Selonsertib? Yes, analyses suggested

that the effect of selonsertib on slowing eGFR decline was more pronounced in patients with more severe

disease at baseline (lower baseline eGFR) [3] [2].

Q3: In which other conditions has Selonsertib been tested? Selonsertib has been investigated in several

other fibrotic diseases, including:

NASH (Nonalcoholic Steatohepatitis): Phase 3 trials (STELLAR-3 and STELLAR-4) were
terminated as selonsertib monotherapy did not show efficacy [6] [7] [4].

Pulmonary Arterial Hypertension: A Phase 2 trial (ARROW) did not meet its primary endpoint [8]
[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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